Cas no 264-13-1 (3-Benzoxepin)
3-Benzoxepin structure
Product Name:3-Benzoxepin
3-Benzoxepin Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzoxepin
- MWA8J394LK
- SCHEMBL2059126
- Q27095032
- 4,5-Benzooxepin
- DTXSID401029265
- benzo[d]oxepine
- 264-13-1
-
- Inchi： 1S/C10H8O/c1-2-4-10-6-8-11-7-5-9(10)3-1/h1-8H
- InChI Key： APSZPCTXHHKIQO-UHFFFAOYSA-N
- SMILES： O1C=CC2C=CC=CC=2C=C1
Computed Properties
- Exact Mass: 144.05754
- Monoisotopic Mass: 144.057514874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 13.14
3-Benzoxepin Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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